Cas no 2680794-13-0 (3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid)

• Product Name: 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid
• CAS No: 2680794-13-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5649110
• PubChem ID: 165909833
• Update Time: 2025-06-08

3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680794-13-0
• 3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl)propanoic acid
• EN300-28279970
• 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid

• Inchi： 1S/C13H21NO4/c1-2-9-18-13(17)14-11-6-4-3-5-10(11)7-8-12(15)16/h2,10-11H,1,3-9H2,(H,14,17)(H,15,16)
• InChI Key： JZCCPLBBRGSATH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CCCCC1CCC(=O)O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid

Comprehensive Analysis of 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid (CAS No. 2680794-13-0): Properties, Applications, and Research Insights

3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid (CAS No. 2680794-13-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This cyclohexyl-derived carboxylic acid features a unique prop-2-en-1-yloxy carbonylamino moiety, which contributes to its reactivity and potential applications in drug discovery. The compound's molecular structure combines a cyclohexyl backbone with a propanoic acid terminus, making it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing interest in functionalized cyclohexyl compounds like 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid due to their role in modulating biological activity. Researchers are particularly focused on its potential as a peptide mimetic or enzyme inhibitor scaffold, aligning with current trends in targeted drug delivery and precision medicine. The compound's carbamate linkage (introduced by the prop-2-en-1-yloxy carbonylamino group) provides stability while allowing controlled release under specific conditions.

From a synthetic chemistry perspective, CAS 2680794-13-0 demonstrates interesting reactivity patterns. The allyloxycarbonyl (Alloc) protecting group in its structure is particularly valuable in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation research. This aligns with frequent search queries about "Alloc deprotection methods" and "orthogonal protection strategies" in synthetic organic chemistry forums. The compound's carboxylic acid functionality further enables diverse cross-coupling reactions, making it a candidate for creating structure-activity relationship (SAR) libraries.

The physicochemical properties of 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid warrant discussion. With calculated logP values suggesting moderate lipophilicity, this compound occupies a strategic position in medicinal chemistry optimization – a hot topic in AI-driven drug design discussions. Its chiral center at the cyclohexyl position also raises questions about enantioselective synthesis, frequently searched by chemists working on stereospecific catalysts. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, as reflected in laboratory protocol searches.

Emerging applications of CAS 2680794-13-0 include its use in developing biodegradable polymers and smart materials – areas experiencing exponential growth due to environmental concerns. The compound's allyl group allows participation in thiol-ene click chemistry, a technique revolutionizing biomaterial engineering. This connects with trending searches about "sustainable polymer building blocks" and "green chemistry alternatives". Research papers increasingly cite derivatives of this compound for creating pH-responsive drug carriers, addressing the pharmaceutical industry's need for controlled release systems.

Quality control protocols for 3-(2-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)propanoic acid emphasize the importance of residual solvent analysis and chiral purity determination – topics generating substantial discussion in GMP manufacturing circles. The compound's stability profile shows optimal performance when stored under inert atmosphere conditions, a detail frequently queried by laboratory managers. Recent patent analyses reveal growing intellectual property activity surrounding functionalized cyclohexane carboxylic acids, positioning this compound as potentially valuable in life sciences portfolios.

Future research directions for CAS 2680794-13-0 may explore its utility in proteolysis-targeting chimeras (PROTACs) – a breakthrough technology in targeted protein degradation. The compound's ability to serve as a spacer unit between recognition elements makes it relevant to this cutting-edge field. Additionally, computational chemists are investigating its potential as a molecular scaffold in virtual screening platforms, responding to industry demands for AI-accelerated hit identification. These applications perfectly align with the most searched phrases in contemporary drug discovery informatics.